3-Methyl-1,2-benzisoxazol-6-ol
Overview
Description
3-Methyl-1,2-benzisoxazol-6-ol is a nitrogen and oxygen-containing heterocyclic compound . It is also known by other names such as 3-METHYLBENZO [D]ISOXAZOL-6-OL, 3-methyl-1,2-benzoxazol-6-ol, and MFCD00460585 .
Synthesis Analysis
The synthesis of this compound involves the reaction of 1-(2,4-dihydroxyphenyl)ethanone oxime with potassium hydroxide. This mixture is refluxed for 4 days in a methanol/water mixture .Molecular Structure Analysis
The molecular formula of this compound is C8H7NO2 . The InChI code is 1S/C8H7NO2/c1-5-7-3-2-6 (10)4-8 (7)11-9-5/h2-4,10H,1H3 . The molecular weight is 149.15 g/mol .Chemical Reactions Analysis
The kinetic parameters of the reaction of 2-methyl-1,3-benzoxazol-6-ol with peroxy radicals of different natures were determined by volumetric and chemiluminescence methods . A relation was found between the antioxidant activity and electronic structure parameters calculated by quantum-chemical methods .Physical and Chemical Properties Analysis
This compound has a topological polar surface area of 46.3 Ų . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3 . It has a rotatable bond count of 0 . The complexity of the molecule is 151 .Scientific Research Applications
Synthesis and Pharmaceutical Applications
Anticonvulsant Activities : 3-(Sulfamoylmethyl)-1,2-benzisoxazole derivatives, synthesized from 3-(bromomethyl)-1,2-benzisoxazole, have shown marked anticonvulsant activity in mice. These compounds, particularly 3-(sulfamoylmethyl)-1,2-benzisoxazole, are promising in this area due to their NTD50 and ED50 ratio (Uno, Kurokawa, Masuda, & Nishimura, 1979).
Efficient Synthesis Techniques : A microwave-promoted synthesis method for 3-amino-substituted 1,2-benzisoxazoles has been developed. This method offers good-to-high yields and is efficient for developing substituted 1,2-benzisoxazoles (Smith, Le, Jones, & Deadman, 2010).
New Synthesis Methods : N-Phenylsalicylohydroxamic acids and related compounds have been used to synthesize various 1,2-benzisoxazole derivatives, including 3-methyl-1,2-benzisoxazoles. This method highlights the versatility of 1,2-benzisoxazoles in chemical syntheses (Kalkote & Goswami, 1977).
Chemical and Physical Properties
Gas Phase Ion Chemistry : Studies on the mass spectrometric behavior of 3-methyl-1,2-benzisoxazole have provided insights into its structural characterization and differentiation from isomeric ion structures. This research is crucial for understanding the chemico-physical properties of these compounds (Giorgi, Salvini, & Ponticelli, 2004).
Protonation and Deprotonation Enthalpies : Density functional theory (DFT) studies on benzoxazole and 1,2-benzisoxazole derivatives, including 3-methyl-1,2-benzisoxazole, have been conducted to understand their interaction with water molecules. This research provides valuable insights into the structures, energies, and interactions of these compounds in aqueous media, which is significant for drug design (Kabanda & Ebenso, 2013).
Crystallography and Structural Analysis
- Crystal Structure Analysis : The crystal structure of 3-methyl-5-phenyl-1,2-benzisoxazole 2-oxide has been determined, providing key insights into its molecular structure and interactions. These findings are vital for understanding the chemical properties and potential applications of this compound (Anuradha, Vasuki, Laxminarasimhulu, & Veerareddy, 2014).
Mechanism of Action
While the exact mechanism of action of 3-Methyl-1,2-benzisoxazol-6-ol is not fully understood, it has been found to have antibacterial activity against multi-drug resistant Acinetobacter baumannii . Supplementation of 4-hydroxybenzoate in minimal media was able to reverse 1,2-benzisoxazole’s antibacterial effects in A. baumannii .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
3-methyl-1,2-benzoxazol-6-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO2/c1-5-7-3-2-6(10)4-8(7)11-9-5/h2-4,10H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZKYNZFXZSIBLH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC2=C1C=CC(=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60475614 | |
Record name | 3-Methyl-1,2-benzisoxazol-6-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60475614 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
66033-92-9 | |
Record name | 3-Methyl-1,2-benzisoxazol-6-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60475614 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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